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Cat. No.: B12377046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the nature and application of Artesunate-13C4, a stable

isotope-labeled derivative of the potent antimalarial drug, Artesunate. This document provides a

comprehensive overview of its primary use in research, particularly in the realm of

pharmacokinetics and bioanalytical method development.

Introduction to Artesunate-13C4
Artesunate-13C4 is a synthetically modified version of Artesunate where four specific carbon

atoms (¹²C) in the succinate moiety have been replaced with the stable, heavier isotope,

carbon-13 (¹³C).[1] This isotopic labeling results in a molecule that is chemically identical to

unlabeled Artesunate but possesses a higher molecular weight. This key characteristic makes it

an ideal internal standard for quantitative analysis in various analytical techniques, most

notably Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

The primary application of Artesunate-13C4 in research is to serve as an internal standard in

the accurate quantification of Artesunate and its active metabolite, Dihydroartemisinin (DHA), in

biological matrices such as plasma and saliva.[1] The use of a stable isotope-labeled internal

standard is considered the gold standard in quantitative mass spectrometry as it helps to

correct for variations in sample preparation, instrument response, and matrix effects, thereby

ensuring the precision and accuracy of the analytical results.
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Physicochemical Properties
The introduction of four ¹³C atoms into the Artesunate molecule results in a predictable mass

shift, which is fundamental to its application as an internal standard in mass spectrometry.

Property Unlabeled Artesunate Artesunate-13C4

Chemical Formula C₁₉H₂₈O₈ C₁₅¹³C₄H₂₈O₈[1]

Molecular Weight 384.42 g/mol 388.39 g/mol

Monoisotopic Mass 384.17842 g/mol 388.19181 g/mol

Mass Difference - +4.01339 Da

Synthesis of Artesunate
Artesunate is a semi-synthetic derivative of artemisinin. The synthesis involves a two-step

process:

Reduction of Artemisinin: Artemisinin is first reduced to Dihydroartemisinin (DHA).

Esterification of DHA: The resulting DHA is then esterified with succinic anhydride in a basic

medium to yield Artesunate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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